Mitigating the climate impact from aviation remains one of the tougher challenges in adapting society to fulfill stated climate targets. Long-range aviation cannot be electrified for the foreseeable future and the effects of combusting fuel at high altitude increase the climate impact compared to emissions of green-house gasses only, which further limits the range of sustainable fuel alternatives. We investigate seven different pathways for producing aviation biofuels coupled with either bio-energy carbon capture and storage (BECCS), or bio-energy carbon capture and utilization (BECCU). Both options allow for increased efficiency regarding utilization of feedstock carbon. Our analysis uses process-level carbon- and energy balances, with carbon efficiency, climate impact and levelized cost of production (LCOP) as primary performance indicators.The results show that CCS can achieve a negative carbon footprint for four out of the seven pathways, at a lower cost of GHG reduction than the base process option. Conversely, as a consequence of the electricity-intensive CO2 upgrading process, the CCU option shows less encouraging results with higher production costs, carbon footprints and costs of GHG reduction. Overall, pathways with large amounts of vented CO2, e.g., gasification of black liquor or bark, as well as fermentation of forest residues, reach a low GHG reduction cost for the CCS option. These are also pathways with a larger feedstock and corresponding production potential. Our results enable a differentiated comparison of the suitability of various alternatives for BECCS or BECCU in combination with aviation biofuel production. By quantifying the relative strengths and weaknesses of BECCS and BECCU and by highlighting cost, climate and carbon-efficient pathways, these results can be a source of support for both policymakers and the industry.

In the absence of abiotic sources of CO2, variation in pCO2 and pO2 is expected to be inversely correlated in the water column due to biogenic processes. It has previously been suggested to use this correlation for leakage monitoring of offshore geological carbon storage (GCS) sites. In this study the aim is to investigate the extent of this correlation in ocean water masses with different origin and history in the Norwegian Sea, as well as in water masses in the vicinity of an active hydrothermal vent field at Mohn's Ridge, where pH is used as a proxy for pCO2. Over a hydrothermal vent site, a strong correlation between pH and pO2 is observed from 0 to 1700 m, whereas at depths >1700 m there is no correlation, likely due to CO2 emissions from the hydrothermal vents. However, at a reference site nearly 200 km from the hydrothermal vents, the intermediate Arctic water masses (700 – 1600 m depth) also show pH-pO2 correlations that are inconsistent with biogenic processes, but less pronounced compared to the hydrothermal vent site. These findings show that the suitability of this monitoring strategy will depend on a thorough site-specific evaluation of pH/CO2 and O2 relationships of relevant water masses.

Chemical looping gasification (CLG) is a novel gasification concept, allowing for the efficient production of a high calorific, N₂-free syngas with low tar content. Previous studies showed that the inherent process characteristics require a dedicated process control concept in order to allow for sufficient solid and thus heat transport between the two reactors (air and fuel reactor) of the gasification unit, while at the same time being able to accurately tailor the air-to-fuel equivalence ratio (λ), thus obtaining stable gasification conditions. To demonstrate its viability, a suitable control concept was implemented in the 1 MWth modular pilot plant located at the Technical University Darmstadt. In this paper, results obtained during the first ever autothermal CLG operation, achieved in this unit using biomass pellets as the feedstock, are presented, highlighting important process fundamentals. It is demonstrated that the novel process control concept allows for an accurate control of λ in semi-industrial scale, while at the same time guaranteeing stable hydrodynamics and thus solid and heat transport between the air and fuel reactor, making it a suitable control concept for large-scale implementation. Moreover, it is demonstrated that the underlying phenomena of the CLG process lead to substantial system inertia, as the solid bed inventory of the gasifier acts as an oxygen storage during transient periods, evoked by changes in the air-to-fuel equivalence ratio.

It is important to evaluate the risks associated with CO2 leakage in large scale carbon capture and storage (CCS) projects. Leaky wells are considered a major concern for potential CO2 leakage in geologic carbon storage. The most rapid and spectacular mode of CO2 leakage is the blowout of a CO2 storage well. The Sheep Mountain CO2 blowout in March 1982 is an example of this type of catastrophe wherein several thousand tons of CO2 were released into the atmosphere every day. The blowout was stopped only in early April. In the current work we present a numerical framework to simulate blowouts of CO2 wells accounting for the supercritical-liquid–gas–solid phase transitions of CO2 during the process. It is an in-house finite volume method based code for CO2 transport in open wells, relying on a hybrid Span–Wagner equations of state. We present extensive verification and validation of the code against numerical and experimental data in the literature. When applied to well blowouts, our numerical method is able to identify the locations along the well where CO2 transitions between its different phases. Our simulations show that while the heat transfer between CO2 and the casing has a significant impact on the transient characteristics of the blowout, it does not affect the steady-state leakage rate significantly. We also find that the CO2 leakage rate increases as the total depth of the well increases, with an average leakage rate of 2.09×104 tons per day across all the well depths simulated ranging between 1 km and 3.5 km. Our simulations show that when the temperature and pressure at the well bottom are appreciably lower than the geothermal temperature and hydrostatic pressure at the given depth, CO2 is released as dry ice at the wellhead. The dry ice modeled here has a significant time-averaged mass fraction of 30% at quasi-steady state, and causes rapid fluctuations in the CO2 leakage rate.

A detailed 1-D non-isothermal model of moving beds for micro-encapsulated carbon sorbents (MECS) is developed in this study with sodium bicarbonate as the encapsulated sorbent. A rigorous capsule model is also developed and integrated with the bulk phase model leading to a multi-scale reactor model. A heat exchanger embedded in the regenerator is considered to provide the heat required for sorbent regeneration along with the heat input from direct steam. A new correlation for the heat transfer coefficient for heat exchange between the embedded heat exchanger and the moving solids is used. A plant-wide model of the capture system is developed with the absorbers, regenerators, heat recovery systems and the balance of the plant. Several sensitivity studies are conducted evaluating the impact of operating and design variables. An economic model of the process is developed. Key design and operating variables are optimized for minimizing Equivalent Annual Operating Cost (EAOC). Optimal EAOC of the moving bed reactor using MECS with encapsulated sodium carbonate is found to be about 8% better compared to the traditional MEA-based CO2 capture for similar extent of heat recovery. For +50% uncertainty in the capital costs of the moving beds, the moving bed technology using MECS studied here is found to result in about 3% higher EAOC than MEA while for -50% uncertainty in capital cost of moving beds, EAOC for the moving bed process is found to be about 19% lower than the MEA-based capture. Finally, the impact of part load operation on the economics of the capture system is evaluated.

Carbon capture, utilisation and storage (CCUS) has gained prominence as one of a suite of technologies needed for mitigating the urgent threat posed by climate change. Despite the significance of CCUS technologies to a multitude of climate mitigation scenarios, research has identified a series of challenges to deployment, ranging from cost overruns and technical failures to public opposition. Research has widely documented the range of techno-economic challenges impacting the feasibility of individual technologies. However, a growing body of research calls for the feasibility of CCUS to be assessed more holistically, with greater focus on systemic, societal and other non-technical issues. Through a meta-review of 22 recent multidisciplinary review papers on CCUS, we identify and explore a comprehensive set of challenges impacting CCUS deployment. The results show a continued focus on the techno-economic dimensions within literature. However, the meta-review also unfolds a series of issues receiving less attention in literature, from organisational and environmental challenges to issues of legitimacy. Overall, this paper contributes to a broader understanding of the critical challenges facing CCUS projects in the coming decade and provides a framework for a more holistic assessment of climate mitigation technologies such as CCUS.

A combined rich and lean vapour compression configuration was investigated for CO2 capture from a cement plant. This was to assess its performance in energy consumption, actual CO2 emission reduction, and cost reduction potentials compared with the conventional process and the simple rich vapour compression and lean vapour compression configurations. Two electricity supply scenarios were considered: from natural gas combined cycle power plant and a renewable source like hydropower. The three vapour compression configurations outperformed the standard CO2 absorption configuration in energy requirement, actual CO2 emissions reduction and in CO2 avoided cost reduction. The best performance was achieved by the combined rich and lean vapour compression configuration. The reboiler heat, equivalent heat and CO2 avoided cost reduction performance was 24 – 30 %, 16 -18 % and 13 – 16 % respectively. However, the performances in energy, CO2 emissions reduction and CO2 avoided cost are only marginally better than the lean vapour compression configuration. The use of renewable electricity, like hydropower electricity will help CO2 capture processes to achieve higher CO2 emission reduction and lower CO2 avoided cost compared to fossil fuel based electricity.

The Groningen gas field in the Netherlands has been a major source of natural gas in Europe for the past few decades. There are approximately 350 wells drilled in the field that either already are or will be plugged and abandoned in the near future. In this work, we developed a two-phase, two-component numerical model based on the stratigraphy and the petrophysical data from a well in the Groningen field. The focus was to estimate the magnitude of methane leakage from the abandoned reservoir and the shallow gas-bearing formations. Methane is a potent greenhouse gas and fugitive methane emission from abandoned wells is of concern. The results indicate that highly depleted reservoirs are not a likely source of leakage, as long as they are not re-pressurized. However, shallow gas-bearing formations capable of bulk gas flow can pose a significant leakage risk. Permeable intermediate formations between the gas source and freshwater aquifers can act as a buffer zone, reducing the maximum rate of leakage into the atmosphere/aquifer system. For a mildly damaged cement sheath (1 mD) with a viable gas source, the leakage rate is relatively small (less than 30 kg/year of methane). The high leakage rate scenario results in a leakage rate as high as 4500 kg/year, with a methane plume in the freshwater aquifer that extends up to 450 m away from the well after 100 years. The results of this study can be used to identify wells that are at a higher risk of gas leakage, and the relative consequence of such phenomena on greenhouse gas emissions and local freshwater quality.

A steel slag from the Linz-Donawitz process, called LD-slag, having significant calcium and iron-fractions, was investigated as an oxygen carrier in a recently developed 10 kWth chemical-looping combustor with three high-volatile biomass fuels. In order to improve operability, the LD-slag was found to require heat-treatment at high temperatures before being used in the unit. In total, operation with the biomasses was conducted for more than 26 h at temperatures of 870–980 °C. The fuel thermal power was in the range of 3.4–10 kWth. The operation involved chemical looping combustion (CLC), chemical looping gasification (CLG) and oxygen carrier aided combustion (OCAC). Around 12 h was in CLC operation, 13.3 h was conducted in CLG-conditions, while the remaining 0.7 h was OCAC. Here, the results obtained during the CLC part of the campaign is reported. Increased temperature in the fuel reactor and higher airflows to the air reactor both lead to better combustion performance. Steam concentration in the fuel reactor has little effect on the performance. The LD-slag showed higher oxygen demand (31.0%) than that with ilmenite (21.5%) and a manganese ore (19.5%) with the same fuel and normal solids circulation. However, with the LD-slag, there is possibility to achieve a lower oxygen demand (15.2%) with high solids circulation.

Carbon capture and storage (CCS) is one of the quickest and most effective solutions for reducing carbon emissions. The majority of subsurface storage occurs in saline aquifers, for which geological information is lacking which in turn results in geological uncertainty. To evaluate uncertainty in CO2 injection projections, the use of multiple geological realizations (GRs) has been practiced very commonly. In this approach, hundreds or thousands of high-resolution GRs is used that quickly becomes computationally expensive. This issue can be addressed with representative geological realizations (RGRs) that preserve the uncertainty domain of the ensemble GRs. In this study, we propose the use of unsupervised machine learning (UML) frameworks, including dissimilarity measurement, dimensionality reduction, clustering and sampling algorithms ta select a predetermined number of RGRs. We compare the simulation outputs of the RGR sets and the ensemble using the Kolmogorov–Smirnov (KS) test to select the best UML. The UML frameworks and their associated selection processes are evaluated using a saline aquifer with a single CO2 injection well and 200 GRs with varying uncertain petrophysical characteristics. The best UML framework is selected to use only 5% of the GRs while maintaining the uncertainty domain of the ensemble GRs. In addition, the best UML framework is tested using a saline aquifer with three CO2 injection wells and varied GRs. The results show that our proposed UML framework can be used to choose RGRs, capturing the whole uncertainty domain. Our approach leads to a significant reduction in the computational cost associated with scenario testing, decision-making, and development planning for CO2 storage sites under geological uncertainty.